Cas no 2229258-24-4 (4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid
• CAS No: 2229258-24-4
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 5850191
• PubChem ID: 165701811
• Update Time: 2025-05-24

4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid
• EN300-1997488
• 2229258-24-4

• Inchi： 1S/C8H10N2O3S/c11-7(12)8(1-3-13-4-2-8)6-5-14-10-9-6/h5H,1-4H2,(H,11,12)
• InChI Key： WGBRZAUMJTVZKM-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CCOCC2)N=N1

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 101Ų

Additional information on 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid

4-(1,2,3-Thiadiazol-4-yl)oxane-4-carboxylic Acid: A Comprehensive Overview

4-(1,2,3-Thiadiazol-4-yl)oxane-4-carboxylic acid, identified by the CAS registry number CAS No. 2229258-24-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiadiazole ring with an oxane carboxylic acid moiety. The thiadiazole group, a five-membered ring containing sulfur and nitrogen atoms, is known for its versatile reactivity and potential applications in drug design and agrochemicals.

The synthesis of 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid typically involves multi-step reactions that exploit the nucleophilic properties of thiadiazoles. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements highlight the compound's potential for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of physical properties, 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid exhibits a melting point of approximately 180°C and is sparingly soluble in water. Its solubility characteristics make it suitable for applications in oil-based formulations or as a component in hydrophobic matrices. The compound's stability under various environmental conditions has also been a topic of recent research. Studies indicate that it remains stable under UV light and moderate thermal conditions, which is crucial for its use in outdoor applications such as pesticides or coatings.

The biological activity of 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid has been extensively studied in recent years. In pharmacology, the compound has shown potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Preclinical trials have demonstrated its efficacy in reducing inflammation in animal models without significant adverse effects. Additionally, the compound has been investigated for its anti-microbial properties. Research indicates that it exhibits moderate activity against gram-positive bacteria and certain fungal strains.

In the field of materials science, CAS No. 2229258-24-4 has been explored as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form stable covalent bonds with other functional groups makes it a valuable building block for creating materials with tailored properties. For example, researchers have successfully incorporated this compound into polyurethane matrices to enhance their mechanical strength and thermal stability.

The environmental impact of 4-(1,2,3-thiadiazol-4-yl)oxane-4-carboxylic acid has also been a focus of recent studies. Assessments indicate that the compound biodegrades slowly under aerobic conditions but does not pose significant risks to aquatic life at concentrations typically encountered in industrial discharges. However, further research is needed to evaluate its long-term persistence in soil ecosystems.

In conclusion, CAS No. 2229258-24-based compounds like 4-(1,2,3-thiadiazol...